Cas no 2193052-10-5 (3-(1R,2R)-2-(4-bromo-2-fluorophenyl)cyclopropyl-3-methyl-3H-diazirine)
3-(1R,2R)-2-(4-bromo-2-fluorophenyl)cyclopropyl-3-methyl-3H-diazirine Chemical and Physical Properties
Names and Identifiers
-
- 3-(1R,2R)-2-(4-bromo-2-fluorophenyl)cyclopropyl-3-methyl-3H-diazirine
- 3-[(1R,2R)-2-(4-bromo-2-fluorophenyl)cyclopropyl]-3-methyl-3H-diazirine
- 2193052-10-5
- EN300-1693424
-
- Inchi: 1S/C11H10BrFN2/c1-11(14-15-11)9-5-8(9)7-3-2-6(12)4-10(7)13/h2-4,8-9H,5H2,1H3/t8-,9+/m0/s1
- InChI Key: BFFGZNHNGXZJTO-DTWKUNHWSA-N
- SMILES: BrC1C=CC(=C(C=1)F)[C@@H]1C[C@H]1C1(C)N=N1
Computed Properties
- Exact Mass: 268.00114g/mol
- Monoisotopic Mass: 268.00114g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 301
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 24.7Ų
3-(1R,2R)-2-(4-bromo-2-fluorophenyl)cyclopropyl-3-methyl-3H-diazirine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1693424-0.05g |
3-[(1R,2R)-2-(4-bromo-2-fluorophenyl)cyclopropyl]-3-methyl-3H-diazirine |
2193052-10-5 | 0.05g |
$1912.0 | 2023-09-20 | ||
| Enamine | EN300-1693424-0.1g |
3-[(1R,2R)-2-(4-bromo-2-fluorophenyl)cyclopropyl]-3-methyl-3H-diazirine |
2193052-10-5 | 0.1g |
$2002.0 | 2023-09-20 | ||
| Enamine | EN300-1693424-0.25g |
3-[(1R,2R)-2-(4-bromo-2-fluorophenyl)cyclopropyl]-3-methyl-3H-diazirine |
2193052-10-5 | 0.25g |
$2093.0 | 2023-09-20 | ||
| Enamine | EN300-1693424-0.5g |
3-[(1R,2R)-2-(4-bromo-2-fluorophenyl)cyclopropyl]-3-methyl-3H-diazirine |
2193052-10-5 | 0.5g |
$2185.0 | 2023-09-20 | ||
| Enamine | EN300-1693424-1.0g |
3-[(1R,2R)-2-(4-bromo-2-fluorophenyl)cyclopropyl]-3-methyl-3H-diazirine |
2193052-10-5 | 1g |
$2276.0 | 2023-06-04 | ||
| Enamine | EN300-1693424-2.5g |
3-[(1R,2R)-2-(4-bromo-2-fluorophenyl)cyclopropyl]-3-methyl-3H-diazirine |
2193052-10-5 | 2.5g |
$4458.0 | 2023-09-20 | ||
| Enamine | EN300-1693424-5.0g |
3-[(1R,2R)-2-(4-bromo-2-fluorophenyl)cyclopropyl]-3-methyl-3H-diazirine |
2193052-10-5 | 5g |
$6597.0 | 2023-06-04 | ||
| Enamine | EN300-1693424-10.0g |
3-[(1R,2R)-2-(4-bromo-2-fluorophenyl)cyclopropyl]-3-methyl-3H-diazirine |
2193052-10-5 | 10g |
$9781.0 | 2023-06-04 | ||
| Enamine | EN300-1693424-1g |
3-[(1R,2R)-2-(4-bromo-2-fluorophenyl)cyclopropyl]-3-methyl-3H-diazirine |
2193052-10-5 | 1g |
$2276.0 | 2023-09-20 | ||
| Enamine | EN300-1693424-5g |
3-[(1R,2R)-2-(4-bromo-2-fluorophenyl)cyclopropyl]-3-methyl-3H-diazirine |
2193052-10-5 | 5g |
$6597.0 | 2023-09-20 |
3-(1R,2R)-2-(4-bromo-2-fluorophenyl)cyclopropyl-3-methyl-3H-diazirine Related Literature
-
1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
Additional information on 3-(1R,2R)-2-(4-bromo-2-fluorophenyl)cyclopropyl-3-methyl-3H-diazirine
3-(1R,2R)-2-(4-Bromo-2-Fluorophenyl)cyclopropyl-3-Methyl-3H-Diazirine: A Comprehensive Overview
The compound 3-(1R,2R)-2-(4-bromo-2-fluorophenyl)cyclopropyl-3-methyl-3H-diazirine (CAS No. 2193052-10-5) is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a cyclopropane ring with a diazirine moiety, along with substituents that introduce both bromine and fluorine atoms. The stereochemistry at the cyclopropane ring is specified as (1R,2R), indicating a specific spatial arrangement that is critical for its chemical reactivity and biological activity.
Recent advancements in synthetic chemistry have enabled the precise construction of such complex molecules. The synthesis of 3-(1R,2R)-2-(4-bromo-2-fluorophenyl)cyclopropyl-3-methyl-3H-diazirine involves a multi-step process that includes the formation of the cyclopropane ring, followed by the introduction of the diazirine group and the substitution pattern on the aromatic ring. These steps require meticulous control over reaction conditions to ensure the desired stereochemistry and regioselectivity.
The presence of bromine and fluorine substituents on the aromatic ring confers unique electronic properties to the molecule. Bromine is known for its electron-withdrawing effects, while fluorine introduces both electron-withdrawing and steric effects. These characteristics make 4-bromo-2-fluorophenyl groups highly valuable in medicinal chemistry, where they are often used to modulate the pharmacokinetic properties of drugs. Recent studies have shown that such substituents can enhance drug stability, improve bioavailability, and reduce off-target effects.
The diazirine moiety in this compound adds another layer of complexity and functionality. Diazirines are three-membered rings containing two nitrogen atoms and one carbon atom. They are known for their reactivity under certain conditions, such as light or heat, which can lead to ring-opening reactions. This property makes them useful in click chemistry and other applications where controlled reactivity is desired. Recent research has explored the use of diazirines in bioconjugation reactions, where they serve as efficient linkers for attaching various functional groups to biomolecules.
The combination of a cyclopropane ring with a diazirine group creates a molecule with potential applications in drug discovery and materials science. Cyclopropane rings are known for their strain energy, which can be harnessed to design molecules with unique reactivity or mechanical properties. In recent years, there has been growing interest in using strained rings like cyclopropanes in the development of novel materials with tailored mechanical or electronic properties.
From an analytical standpoint, 3-(1R,2R)-2-(4-bromo-2-fluorophenyl)cyclopropyl-3-methyl-3H-diazirine can be characterized using a variety of spectroscopic techniques. Nuclear magnetic resonance (NMR) spectroscopy is particularly useful for determining the stereochemistry and substitution pattern of the molecule. High-resolution mass spectrometry (HRMS) provides precise molecular weight information, while infrared (IR) spectroscopy can reveal details about the functional groups present.
In terms of biological activity, this compound has shown promise in preliminary assays targeting specific enzymes or receptors. The combination of bromine and fluorine substituents on the aromatic ring may contribute to its ability to interact with biological targets in a selective manner. However, further studies are needed to fully understand its pharmacological profile and potential therapeutic applications.
Looking ahead, the development of more efficient synthetic routes for 3-(1R,2R)-2-(4-bromo-2-fluorophenyl)cyclopropyl-3-methyl-3H-diazirine could pave the way for its broader use in research and industry. Additionally, exploring its reactivity under different conditions could unlock new applications in areas such as catalysis or polymer chemistry.
2193052-10-5 (3-(1R,2R)-2-(4-bromo-2-fluorophenyl)cyclopropyl-3-methyl-3H-diazirine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)